2-Amino-5-fluorophenol
Cat. No. B134415
M. Wt: 127.12 g/mol
InChI Key: IIDUNAVOCYMUFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06211373B1
Procedure details
A mixture of 5-fluoro-2-nitrophenol (500 mg, 3.18 mmol) and tin (II) chloride (1.76 g, 9.2 mmol) in ethanol (10 mL) was heated at 80° C. under argon. After 30 min, the starting material had disappeared and the solution was allowed to cool down and then poured into ice. The pH was made slightly basic (pH 7-8), by addition of 5% aqueous sodium bicarbonate, before being extracted with ethyl acetate. The organic phase was washed with brine, dried over MgSO4 and filtered. Evaporation of the solvent gave the title compound (335 mg, 83%). 1H NMR (CD3OD/CDCl3): d 6.6 (m, 1H), 6.38 (dd, 1H, J=8.3 Hz and J=2.8 Hz), 6.29 (m, 1H).
Name
Yield
83%
Identifiers
|
REACTION_CXSMILES
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[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:9]([O-])=O)=[C:6]([OH:8])[CH:7]=1.[Sn](Cl)Cl.C(=O)(O)[O-].[Na+]>C(O)C>[NH2:9][C:5]1[CH:4]=[CH:3][C:2]([F:1])=[CH:7][C:6]=1[OH:8] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
|
500 mg
|
|
Type
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reactant
|
|
Smiles
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FC=1C=CC(=C(C1)O)[N+](=O)[O-]
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Name
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|
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Quantity
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1.76 g
|
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Type
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reactant
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Smiles
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[Sn](Cl)Cl
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|
Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
C(C)O
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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80 °C
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to cool down
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ADDITION
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Type
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ADDITION
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|
Details
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poured into ice
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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before being extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The organic phase was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
|
Evaporation of the solvent
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
|
product
|
|
Smiles
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NC1=C(C=C(C=C1)F)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 335 mg | |
| YIELD: PERCENTYIELD | 83% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
